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Compound of Interest

Compound Name: Chromium chloride

Cat. No.: B15601446 Get Quote

This document provides detailed procedures for the preparation of standard solutions of

chromium chloride, intended for researchers, scientists, and drug development professionals.

Introduction
Chromium chloride solutions are utilized in various chemical and biological research

applications, including as a precursor for the synthesis of other chromium compounds and in

certain biological assays. Accurate preparation of standard solutions is critical for the

reproducibility and reliability of experimental results. This protocol outlines the necessary steps

for preparing chromium chloride solutions of a desired concentration.

Materials and Equipment
2.1. Chemicals

Chromium(III) chloride hexahydrate (CrCl₃·6H₂O)

Deionized or distilled water

2.2. Equipment

Analytical balance

Volumetric flask (appropriate volume for the desired final solution)
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Beaker

Glass stirring rod

Weighing paper or weighing boat

Spatula

Funnel

Wash bottle with deionized or distilled water

Personal Protective Equipment (PPE):

Safety goggles

Gloves

Lab coat

Safety Precautions
Chromium(III) chloride is harmful if swallowed and can cause skin and eye irritation.[1][2] It is

essential to handle the compound in accordance with good laboratory practices.

Always wear appropriate personal protective equipment (PPE), including safety goggles,

gloves, and a lab coat.[3]

Work in a well-ventilated area to avoid inhalation of any dust particles.

In case of accidental contact with skin or eyes, rinse immediately with plenty of water.[2]

Consult the Safety Data Sheet (SDS) for chromium chloride before handling.[1][2]

Quantitative Data for Solution Preparation
The mass of chromium(III) chloride hexahydrate required to prepare a standard solution

depends on the desired molarity and final volume. The molar mass of CrCl₃·6H₂O is 266.45

g/mol .
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Table 1: Mass of CrCl₃·6H₂O Required for Various Standard Solution Concentrations

Desired Molarity (M) Final Volume (L) Mass of CrCl₃·6H₂O (g)

0.1 1 26.65

0.5 1 133.23

1.0 1 266.45

0.1 0.5 13.32

0.5 0.5 66.61

1.0 0.5 133.23

0.1 0.1 2.66

0.5 0.1 13.32

1.0 0.1 26.65

To calculate the mass of CrCl₃·6H₂O needed for a different concentration or volume, use the

following formula[4]:

Mass (g) = Molarity (mol/L) × Volume (L) × Molar Mass ( g/mol )

Experimental Protocol
This protocol describes the preparation of a standard solution of chromium chloride by

dissolving a known mass of the solid solute in a specific volume of solvent.[5][6]

5.1. Calculation

Determine the desired molarity (M) and final volume (V) of the chromium chloride solution.

Using the formula provided in Section 4, calculate the required mass of chromium(III)

chloride hexahydrate (CrCl₃·6H₂O). For example, to prepare 1 liter of a 0.1 M solution, you

would need 26.65 g of CrCl₃·6H₂O.[4]

5.2. Weighing the Solute
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Place a clean, dry weighing boat or weighing paper on the analytical balance and tare the

balance to zero.

Carefully weigh the calculated mass of CrCl₃·6H₂O using a spatula.

5.3. Dissolving the Solute

Transfer the weighed CrCl₃·6H₂O to a beaker.

Add a volume of deionized or distilled water to the beaker that is less than the final desired

volume (e.g., for a 1 L final volume, add approximately 700-800 mL).

Stir the mixture with a clean glass stirring rod until the solid is completely dissolved.

Chromium(III) chloride hexahydrate should readily dissolve in water.[3][7]

5.4. Final Volume Adjustment

Once the solid is fully dissolved, carefully pour the solution from the beaker into a volumetric

flask of the appropriate final volume using a funnel.

Rinse the beaker and the stirring rod with a small amount of deionized or distilled water and

add the rinsing to the volumetric flask to ensure all the solute is transferred.

Add deionized or distilled water to the volumetric flask until the bottom of the meniscus

reaches the calibration mark.

Stopper the volumetric flask and invert it several times to ensure the solution is

homogeneous.

5.5. Storage

Store the prepared chromium chloride solution in a tightly closed container.[1][3]

Keep the container in a cool, dry, and well-ventilated place.[1][2]

Chromium chloride solutions are stable under ordinary conditions of use and storage.[3]

Diagrams
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Caption: Workflow for Preparing a Standard Chromium Chloride Solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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